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Compound of Interest

Compound Name: Sodium anthraquinone-2-sulfonate

Cat. No.: B089712

Sodium Anthraquinone-2-Sulfonate: A Technical
Safety Guide for Researchers

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for sodium
anthraquinone-2-sulfonate, tailored for research and development environments. It includes
detailed information on physical and chemical properties, toxicological data, handling
procedures, and relevant experimental protocols.

Chemical and Physical Properties

Sodium anthraquinone-2-sulfonate is a water-soluble derivative of anthraquinone.[1] It
typically appears as a beige or light yellow crystalline powder.[2][3] Key physical and chemical
data are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C14H7NaOsS
Molecular Weight 310.26 g/mol [4]
CAS Number 131-08-8
EC Number 205-009-5
Melting Point >300 °C [5]
- Soluble in hot and cold water;
Solubility ) ] [5]
insoluble in alcohol and ether.
Beige to light yellow crystalline
Appearance J oy Y [2][3]
powder.
Stable under normal
Stability conditions. Incompatible with [5]

strong oxidizing agents.

Toxicological Information

Sodium anthraquinone-2-sulfonate is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[6][7] Long-term

exposure to respiratory irritants may lead to airway diseases.[3] Some anthraquinone dyes

have been associated with carcinogenic effects, while others are known allergens.[3]

, Toxici

Route Species Value Reference(s)
Oral Guinea Pig LD50: 21,000 mg/kg [6]
Oral Rat LD50: >8,000 mg/kg [3]
Oral Mouse LD50: >8,000 mg/kg [3]

Health Effects
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Studies on related compounds indicate potential for organ-specific effects. Oral lethal-dose
studies in guinea pigs have shown abnormal liver and kidney function tests.[4] Thirty-day oral
studies in rats have indicated changes in spleen weight, blood cell counts, and the presence of
nucleated red blood cells.[4] Ingestion may be harmful, particularly in individuals with pre-
existing liver or kidney damage.[3]

Hazard Identification and Safety Precautions
SHE | Classificati

Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin

. L 2 o [6][7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

L 2 o [61[7]

Damage/Eye lrritation eye irritation
Specific Target Organ

o i H335: May cause
Toxicity — Single 3 _ o [6][7]
respiratory irritation
Exposure

Precautionary Measures
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Type Statement Reference(s)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
Prevention P271: Use only outdoors or in [61[7]
a well-ventilated area. P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:
Wash with plenty of soap and
water. P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
Response present and easy to do. [6]
Continue rinsing. P312: Call a
POISON CENTER or doctor if
you feel unwell. P332+P313: If
skin irritation occurs: Get
medical advice/attention.
P337+P313: If eye irritation
persists: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

P403+P233: Store in a well-
ventilated place. Keep

Storage ) i [6]
container tightly closed. P405:

Store locked up.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.researchgate.net/figure/Cytotoxicity-of-the-target-compounds-1-24-IC50-mg-mL_tbl1_269284503
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

P501: Dispose of
Disposal contents/container to an [6]
approved waste disposal plant.

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below. These protocols
are based on OECD guidelines and standard laboratory practices.

Acute Oral Toxicity (Based on OECD Guideline 423)

This test provides an estimate of the acute oral toxicity of a substance.

Click to download full resolution via product page

Workflow for an acute oral toxicity study.

Skin Irritation (Based on OECD Guideline 404)

This in vivo test assesses the potential of a substance to cause skin irritation.[8][9]
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Workflow for a skin irritation test.

Eye Irritation (Based on OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or damage.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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